![molecular formula C6H13ClN2O B2875983 1-(Methoxymethyl)cyclopropane-1-carboximidamide;hydrochloride CAS No. 2375272-93-6](/img/structure/B2875983.png)
1-(Methoxymethyl)cyclopropane-1-carboximidamide;hydrochloride
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Description
1-(Methoxymethyl)cyclopropane-1-carboximidamide hydrochloride is a chemical compound with the CAS Number: 2375272-93-6 . It has a molecular weight of 164.63 .
Molecular Structure Analysis
The Inchi Code for this compound is 1S/C6H12N2O.ClH/c1-9-4-6(2-3-6)5(7)8;/h2-4H2,1H3,(H3,7,8);1H . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
The compound has a molecular weight of 164.63 . More detailed physical and chemical properties are not available in the sources I found.Scientific Research Applications
Synthesis and Structural Analysis
Research on similar cyclopropane derivatives highlights their utility in synthesizing novel compounds with potential applications in materials science and synthetic biology. For example, the synthesis and X-ray study of novel purine and pyrimidine derivatives of 1-aminocyclopropane-1-carboxylic acid showcase the structural peculiarities and potential reactivity of cyclopropane-containing compounds (Cetina et al., 2004). Such research underlines the importance of cyclopropane derivatives in developing new chemical entities with specific structural configurations, which could be pivotal for the design of novel materials or bioactive compounds.
Organic Synthesis and Flavor Creation
In another study, the synthesis of a novel tobacco flavor, 2-(2-Hydroxyphenyl) cyclopropane-1-carboxylic acid, from 2-methoxystyrene demonstrates the versatility of cyclopropane derivatives in flavor chemistry. This process involves a series of reactions including chlorination, cyclopropanation, and demethylation, highlighting the compound's role in creating complex flavors through synthetic organic chemistry (Lu Xin-y, 2013).
Advanced Materials and Polymer Science
Cyclopropane derivatives are also instrumental in polymer science. The polymerization of cyclic monomers, including hybrid 2-vinylcyclopropanes, has been explored for creating cross-linked polymers with potential applications in various industries. Such research demonstrates the compound's utility in developing new materials with specific mechanical properties and chemical resistance (Moszner et al., 1999). The ability to manipulate the structure of cyclopropane derivatives for polymerization opens up new pathways for material science, offering innovative solutions for engineering, biomedical applications, and beyond.
Properties
IUPAC Name |
1-(methoxymethyl)cyclopropane-1-carboximidamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O.ClH/c1-9-4-6(2-3-6)5(7)8;/h2-4H2,1H3,(H3,7,8);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAEXLJUONPKTSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1(CC1)C(=N)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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